Cas no 63681-85-6 (3-Demethylubiquinone-9)

• Product Name: 3-Demethylubiquinone-9
• CAS No: 63681-85-6
• MF: C₅₃H₈₀O₄
• MW: 781.1999168396
• CID: 6643722
• PubChem ID: 135398691
• Update Time: 2024-03-02

3-Demethylubiquinone-9 Chemical and Physical Properties

Names and Identifiers

• 63681-85-6
• SCHEMBL851251
• Q27102933
• C03226
• 2-Hydroxy-3-methoxy-6-methyl-5-[(2E,6E,10E,14E,18E,22E,26E,30E)-3,7,11,15,19,23,27,31,35-nonamethyl-2,6,10,14,18,22,26,30,34-hexatriacontanonaen-1-yl]-2,5-cyclohexadiene-1,4-dione
• LMPR02010036
• 3-Demethylubiquinone-9
• 2-hydroxy-3-methoxy-6-methyl-5-[(2E,6E,10E,14E,18E,22E,26E,30E)-3,7,11,15,19,23,27,31,35-nonamethylhexatriaconta-2,6,10,14,18,22,26,30,34-nonaen-1-yl]cyclohexa-2,5-diene-1,4-dione
• CHEBI:18238
• DTXSID201098832

• Inchi： 1S/C53H80O4/c1-39(2)21-13-22-40(3)23-14-24-41(4)25-15-26-42(5)27-16-28-43(6)29-17-30-44(7)31-18-32-45(8)33-19-34-46(9)35-20-36-47(10)37-38-49-48(11)50(54)52(56)53(57-12)51(49)55/h21,23,25,27,29,31,33,35,37,56H,13-20,22,24,26,28,30,32,34,36,38H2,1-12H3/b40-23+,41-25+,42-27+,43-29+,44-31+,45-33+,46-35+,47-37+
• InChI Key： YFPCPZJYSKOLNK-NSCWJZNLSA-N
• SMILES： O(C)C1=C(C(C(C)=C(C1=O)C/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/CC/C=C(\C)/C)=O)O

Computed Properties

• Exact Mass: 780.60566103g/mol
• Monoisotopic Mass: 780.60566103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 57
• Rotatable Bond Count: 27
• Complexity: 1660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 8
• Undefined Bond Stereocenter Count: 0
• XLogP3: 17.2
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Ubiquinones